1. Home
  2. Product
  3. 2-({2-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)cyclohexanecarboxylic acid
2-({2-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)cyclohexanecarboxylic acid 2-({2-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)cyclohexanecarboxylic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC0737733
InChI: InChI=1S/C18H23NO4/c1-12(2)11-23-16-10-6-5-9-15(16)19-17(20)13-7-3-4-8-14(13)18(21)22/h5-6,9-10,13-14H,1,3-4,7-8,11H2,2H3,(H,19,20)(H,21,22)
SMILES: CC(=C)COC1=CC=CC=C1NC(=O)C2CCCCC2C(=O)O
Molecular Formula: C18H23NO4
Molecular Weight: 317.4 g/mol

2-({2-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)cyclohexanecarboxylic acid

CAS No.:

Cat. No.: VC0737733

Molecular Formula: C18H23NO4

Molecular Weight: 317.4 g/mol

* For research use only. Not for human or veterinary use.

2-({2-[(2-Methyl-2-propenyl)oxy]anilino}carbonyl)cyclohexanecarboxylic acid -

Specification

Molecular Formula C18H23NO4
Molecular Weight 317.4 g/mol
IUPAC Name 2-[[2-(2-methylprop-2-enoxy)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
Standard InChI InChI=1S/C18H23NO4/c1-12(2)11-23-16-10-6-5-9-15(16)19-17(20)13-7-3-4-8-14(13)18(21)22/h5-6,9-10,13-14H,1,3-4,7-8,11H2,2H3,(H,19,20)(H,21,22)
Standard InChI Key CGHFLNWGORAJNY-UHFFFAOYSA-N
SMILES CC(=C)COC1=CC=CC=C1NC(=O)C2CCCCC2C(=O)O
Canonical SMILES CC(=C)COC1=CC=CC=C1NC(=O)C2CCCCC2C(=O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19